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1-ethyl-N-(2-methoxyethyl)piperidin-4-amine

Catalog No.
S2796850
CAS No.
416887-42-8
M.F
C10H22N2O
M. Wt
186.299
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-ethyl-N-(2-methoxyethyl)piperidin-4-amine

CAS Number

416887-42-8

Product Name

1-ethyl-N-(2-methoxyethyl)piperidin-4-amine

IUPAC Name

1-ethyl-N-(2-methoxyethyl)piperidin-4-amine

Molecular Formula

C10H22N2O

Molecular Weight

186.299

InChI

InChI=1S/C10H22N2O/c1-3-12-7-4-10(5-8-12)11-6-9-13-2/h10-11H,3-9H2,1-2H3

InChI Key

GQQFGTMIAXRKCW-UHFFFAOYSA-N

SMILES

CCN1CCC(CC1)NCCOC

solubility

not available

Molecular Structure Analysis

While the exact structure cannot be definitively drawn without further information, the name provides some clues. The compound belongs to the class of piperidines, which are six-membered rings containing a nitrogen atom. It has an ethyl group (C2H5) attached to the nitrogen atom at position 1, and an N-(2-methoxyethyl) group attached to the carbon atom at position 4. The methoxy group (OCH3) is likely bonded to the second carbon atom of the ethyl chain.


Chemical Reactions Analysis

  • Alkylation: The presence of the ethyl group suggests a previous alkylation reaction where an ethyl halide reacted with a piperidine precursor.
  • Etherification: The methoxy group attached to the ethyl chain indicates a possible etherification reaction between an alcohol and a suitable alkylating agent.

Potential Applications

Due to the structural similarity of 1-ethyl-N-(2-methoxyethyl)piperidin-4-amine to other piperidine derivatives with known biological activities, it is possible that this compound may be of interest for research in several areas, including:

  • Medicinal Chemistry: Piperidine derivatives are a diverse class of molecules with a wide range of biological activities, including acting as anticonvulsants, antidepressants, and antipsychotics []. Given this, 1-ethyl-N-(2-methoxyethyl)piperidin-4-amine could be investigated for potential therapeutic applications.
  • Drug Discovery: The piperidine scaffold is also commonly used as a starting point for drug discovery efforts due to its ability to interact with various biological targets []. 1-ethyl-N-(2-methoxyethyl)piperidin-4-amine could potentially be used as a lead compound for the development of new drugs.

XLogP3

0.6

Dates

Last modified: 08-17-2023

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